Cas no 856758-58-2 ((1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine
• CAS No: 856758-58-2
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD07772675
• CID: 720354
• PubChem ID: 55252752
• Update Time: 2024-10-26

(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-chloro-2-fluoro-a-methyl-, (aR)-
• BENZENEMETHANAMINE, 4-CHLORO-2-FLUORO-Α-METHYL-, (ΑR)-
• (1R)-1-(4-chloro-2-fluorophenyl)ethanamine
• 4-chloro-2-fluoro-a-Methyl
• 856758-58-2
• DTXSID101231328
• SCHEMBL13778123
• SDXKAEMBENYOFO-RXMQYKEDSA-N
• AM9471
• Benzenemethanamine, 4-chloro-2-fluoro--methyl-, (R)-
• Benzenemethanamine,4-chloro-2-fluoro-a-methyl-,(aR)-
• BENZENEMETHANAMINE, 4-CHLORO-2-FLUORO-A-METHYL-, (AR)-
• (alphaR)-4-Chloro-2-fluoro-alpha-methylbenzenemethanamine
• EN300-1964429
• (R)-1-(4-chloro-2-fluorophenyl)ethanamine
• AKOS006285133
• (1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine
• (aR)-4-Chloro-2-fluoro-a-methyl-benzenemethanamine
• G69483
• (I+/-R)-4-Chloro-2-fluoro-I+/--methylbenzenemethanamine
• (R)-1-(4-Chloro-2-fluorophenyl)ethan-1-amine

• MDL： MFCD07772675
• Inchi： 1S/C8H9ClFN/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： SDXKAEMBENYOFO-RXMQYKEDSA-N
• SMILES： ClC1C=CC(=C(C=1)F)[C@@H](C)N

Computed Properties

• Exact Mass: 173.04100
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.19910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes